Cas no 2580240-17-9 (3-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid)

• Product Name: 3-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid
• CAS No: 2580240-17-9
• MF: C₁₂H₁₃BrFNO₄
• MW: 334.138326406479
• CID: 5662254
• PubChem ID: 165900461
• Update Time: 2025-05-23

3-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580240-17-9
• 3-bromo-5-{[(tert-butoxy)carbonyl]amino}-2-fluorobenzoic acid
• EN300-27730569
• 3-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid

• Inchi： 1S/C12H13BrFNO4/c1-12(2,3)19-11(18)15-6-4-7(10(16)17)9(14)8(13)5-6/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： UNYAFUZLLGHHIB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C=C(C=1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 333.00120g/mol
• Monoisotopic Mass: 333.00120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid

3-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid (CAS No. 2580240-17-9): A Comprehensive Overview

3-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid (CAS No. 2580240-17-9) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular formula of 3-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid is C₁₄H₁₄BrFNO₃, and it has a molecular weight of approximately 346.16 g/mol. The compound features a benzene ring substituted with a bromine atom at the 3-position, a fluoro group at the 2-position, and a tert-butoxycarbonyl (Boc) protected amino group at the 5-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

The tert-butoxycarbonyl (Boc) protecting group is particularly noteworthy as it provides stability to the amino group during synthetic manipulations. This protecting group can be readily removed under acidic conditions, allowing for further functionalization of the amino moiety. The bromine and fluoro substituents contribute to the compound's reactivity and electronic properties, which are crucial for its potential applications in drug discovery.

Synthesis Methods

The synthesis of 3-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid involves several well-established synthetic routes. One common approach is the sequential introduction of the bromine, fluoro, and Boc-protected amino groups onto a benzene ring. This can be achieved through a series of reactions including electrophilic aromatic substitution, nucleophilic substitution, and amide formation.

A typical synthetic route begins with the bromination of 2-fluorobenzoic acid to form 3-bromo-2-fluorobenzoic acid. Subsequently, the carboxylic acid group is converted into an amide using tert-butylamine in the presence of a coupling reagent such as EDCI (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride). The resulting amide is then treated with Boc anhydride to introduce the tert-butoxycarbonyl protecting group. This multi-step process yields the desired compound with high purity and yield.

Applications in Medicinal Chemistry

3-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid has shown promise in various areas of medicinal chemistry due to its unique structural features and reactivity. One of its primary applications is in the development of inhibitors for specific enzymes and receptors involved in disease pathways. For instance, recent studies have explored its potential as an inhibitor of kinases, which are key targets in cancer therapy.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 3-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid exhibited potent inhibitory activity against certain kinases associated with tumor growth and metastasis. These findings highlight the compound's potential as a lead molecule for further optimization and drug development.

Beyond kinase inhibition, this compound has also been investigated for its anti-inflammatory properties. Inflammation is a critical component of many diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have shown that derivatives of 3-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid can modulate inflammatory pathways by interfering with key signaling molecules such as NF-κB and MAPKs.

Clinical Relevance and Future Directions

The clinical relevance of 3-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid is underscored by its potential to address unmet medical needs in various therapeutic areas. Ongoing research aims to optimize its pharmacological properties, such as solubility, bioavailability, and metabolic stability, to enhance its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound and its derivatives in treating diseases such as cancer and inflammatory disorders. Preliminary results from these trials have been promising, indicating that further investigation is warranted.

In conclusion, 3-bromo-5-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid (CAS No. 2580240-17-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive candidate for developing novel therapeutic agents targeting various disease pathways. As research continues to advance, this compound holds significant potential for contributing to innovative treatments that can improve patient outcomes.